Cas no 90094-35-2 (4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine)

• Product Name: 4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine
• CAS No: 90094-35-2
• MF: C₁₇H₂₉N₃S
• MW: 307.497262716293
• CID: 1948618
• PubChem ID: 3021601
• Update Time: 2025-04-21

4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine
• 4,6-dimethyl-2-(6-piperidin-1-ylhexylsulfanyl)pyrimidine
• 90094-35-2
• Pyrimidine, 4,6-dimethyl-2-((6-piperidinohexyl)thio)-
• BRN 5561854
• DTXSID60238029
• DTXCID30160520
• 4,6-Dimethyl-2-((6-piperidinohexyl)thio)pyrimidine
• 2-(omega-Piperidinohexylthio)-4,6-dimethylpyrimidine

• Inchi： 1S/C17H29N3S/c1-15-14-16(2)19-17(18-15)21-13-9-4-3-6-10-20-11-7-5-8-12-20/h14H,3-13H2,1-2H3
• InChI Key： GUFGDCZFJUEKCL-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCCCCN1CCCCC1

Computed Properties

• Exact Mass: 307.208219
• Monoisotopic Mass: 307.208219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3
• XLogP3: 4.2

Experimental Properties

• Density: 1.06
• Boiling Point: 438.7°C at 760 mmHg
• Flash Point: 219.1°C
• Refractive Index: 1.551